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Compound of Interest

Compound Name: Triclocarban

Cat. No.: B027905 Get Quote

Introduction
Triclocarban (TCC) is a high-production-volume antimicrobial agent extensively used in

personal care products such as soaps, detergents, and cosmetics. Due to its widespread use

and incomplete removal during wastewater treatment, TCC accumulates in sewage sludge and

biosolids. The land application of biosolids as fertilizer can then introduce TCC into the

terrestrial environment. Monitoring the concentration of TCC in biosolids is therefore crucial for

assessing potential environmental risks. This application note provides a detailed protocol for

the extraction and cleanup of triclocarban from biosolids using solid-phase extraction (SPE),

enabling sensitive and accurate quantification by liquid chromatography.

Principle
This protocol involves an initial extraction of triclocarban from a solid biosolid matrix,

commonly achieved through pressurized liquid extraction (PLE). The resulting extract is then

subjected to a cleanup and concentration step using solid-phase extraction. The SPE process

utilizes a sorbent that retains TCC while allowing interfering matrix components to be washed

away. The purified TCC is then eluted from the SPE cartridge with a small volume of organic

solvent, ready for instrumental analysis.

Experimental Protocol
Materials and Reagents

Solvents:
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Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Acetone (HPLC grade)

Hexane (HPLC grade)

Dichloromethane (HPLC grade)

Deionized water (18 MΩ·cm)

Reagents:

Triclocarban (TCC) analytical standard

¹³C₆-Triclocarban (internal standard)

Acetic acid (glacial)

SPE Cartridges:

Oasis HLB (60 mg, 3 mL) or equivalent

Equipment:

Pressurized Liquid Extraction (PLE) system

SPE vacuum manifold

Nitrogen evaporator

Centrifuge

Vortex mixer

Analytical balance

Glassware (vials, tubes, beakers)
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Syringe filters (0.45 µm)

Sample Pre-treatment: Pressurized Liquid Extraction
(PLE)

Homogenize the biosolid sample to ensure uniformity.

Weigh approximately 0.5 g of the dried and homogenized biosolid sample into a PLE

extraction cell.

Spike the sample with an appropriate amount of ¹³C₆-Triclocarban internal standard.

Extract the sample using a PLE system with the following or similar optimized conditions:

Solvent: Acetonitrile:Water (e.g., 80:20 v/v)

Temperature: 100°C

Pressure: 1500 psi

Static time: 5 minutes

Cycles: 2

Collect the extract and concentrate it to approximately 1 mL using a nitrogen evaporator.

Bring the final volume to 100 mL with deionized water. The sample is now ready for solid-

phase extraction.

Solid-Phase Extraction (SPE) Procedure
Cartridge Conditioning:

Pass 3 mL of a 1:1 mixture of acetone and methanol through the Oasis HLB cartridge.

Follow with 3 mL of methanol.

Finally, equilibrate the cartridge with 6 mL of deionized water. Do not allow the cartridge to

go dry.[1]
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Sample Loading:

Load the 100 mL aqueous sample extract onto the conditioned SPE cartridge at a flow

rate of approximately 5-10 mL/min.

Washing:

Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

Dry the cartridge under vacuum for 10 minutes.

Elution:

Elute the retained triclocarban from the cartridge with 3 x 3 mL of a 1:1 mixture of

methanol and acetone containing 10 mM acetic acid.[1]

Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume (e.g., 1 mL) of the mobile phase used for LC

analysis.

Filter the reconstituted sample through a 0.45 µm syringe filter into an autosampler vial for

analysis.

Quantitative Data Summary
The following table summarizes the performance data for triclocarban extraction from

biosolids using methods incorporating solid-phase extraction.
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Method Analyte Matrix
Limit of
Detection
(LOD)

Limit of
Quantific
ation
(LOQ)

Recovery
(%)

Referenc
e

PLE-SPE

(Oasis

HLB)-LC-

ESI-

MS/MS

Triclocarba

n
Biosolids 0.2 ng/g - 98.3 ± 5 [2]

PLE-SPE

(Oasis

HLB)-LC-

ESI-

MS/MS

Triclocarba

n
Biosolids 3.08 ng/g - >95 [3]

MISPE-

HPLC-UV

Triclocarba

n
Biosolids - 100 µg/kg - [4][5]

PLE-

UPLC-MS-

MS

Triclocarba

n
Biosolids 0.05 ng/g - 93-102 [6]

Note: Data from different studies may not be directly comparable due to variations in

instrumentation, matrix complexity, and calculation methods.

Visualizations
Experimental Workflow
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Caption: Workflow for the extraction of Triclocarban from biosolids.
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Caption: Key steps in the Solid-Phase Extraction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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